1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-bis(4-methylphenyl)-

• IUPAC Name: 6-chloro-2-N,4-N-bis(4-methylphenyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C17H16ClN5/c1-11-3-7-13(8-4-11)19-16-21-15(18)22-17(23-16)20-14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H2,19,20,21,22,23)
• InChI Key: QNBNEVDEANWKFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC(=N2)Cl)NC3=CC=C(C=C3)C
• Molecular Formula: C17H16ClN5
• DSSTOX Substance ID: DTXSID20351364
• Molecular Weight: 325.8 g/mol
• CAS No.: 2515-30-2

Description

1,3,5-Triazine-2,4-diamine, 6-chloro-N,N’-bis(4-methylphenyl)- is a chemical compound belonging to the triazine family. This compound is characterized by its triazine ring structure, which consists of three nitrogen atoms and three carbon atoms arranged in a hexagonal ring. The presence of chlorine and bis(4-methylphenyl) groups further modifies its chemical properties, making it a compound of interest in various scientific fields .

Preparation Methods

The synthesis of 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N’-bis(4-methylphenyl)- typically involves the reaction of cyanuric chloride with appropriate amines. The reaction conditions often include the use of solvents such as dioxane or dichloroethane and bases like sodium carbonate. The reaction is usually carried out under reflux conditions to ensure complete substitution of the chlorine atoms on the triazine ring . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1,3,5-Triazine-2,4-diamine, 6-chloro-N,N’-bis(4-methylphenyl)- undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by different nucleophiles such as amines or alcohols under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield corresponding amines and other products.

Common reagents used in these reactions include primary amines, alcohols, and bases like sodium carbonate. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,3,5-Triazine-2,4-diamine, 6-chloro-N,N’-bis(4-methylphenyl)- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties

Medicine: Research has explored its potential as a therapeutic agent due to its ability to interact with biological targets.

Industry: The compound is used in the development of sensors and other analytical tools due to its chemical properties.

Mechanism of Action

The mechanism of action of 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N’-bis(4-methylphenyl)- involves its interaction with specific molecular targets. For instance, in biological systems, it may inhibit certain enzymes or interact with DNA, leading to its antimicrobial or anticancer effects . The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

1,3,5-Triazine-2,4-diamine, 6-chloro-N,N’-bis(4-methylphenyl)- can be compared with other triazine derivatives such as:

Atrazine: A widely used herbicide with similar triazine structure but different substituents.

Propazine: Another herbicide with a similar structure but different alkyl groups.

Simazine: A triazine herbicide with different substituents on the triazine ring.

The uniqueness of 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N’-bis(4-methylphenyl)- lies in its specific substituents, which confer distinct chemical and biological properties compared to other triazine derivatives.